Cas no 1005668-21-2 (2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide)

2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is a brominated pyrazole derivative with a functional acetamide group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—the bromine substituent and dimethylpyrazole core—enhance reactivity in cross-coupling reactions and facilitate further functionalization. The acetamide moiety provides additional sites for derivatization, broadening its utility in medicinal chemistry. This compound is particularly valuable for constructing heterocyclic frameworks and exploring structure-activity relationships in drug discovery. Its stability and well-defined reactivity profile make it suitable for controlled synthetic applications. High purity and consistent quality ensure reliable performance in research and industrial settings.

2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide structure

1005668-21-2 structure

Product Name:2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

CAS No:1005668-21-2

MF:C₇H₁₀BrN₃O

MW:232.077800273895

MDL:MFCD00297284

CID:1077491

PubChem ID:17026772

Update Time:2025-06-07

2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide
- AGN-PC-019ZL6
- BBL016067
- MolPort-002-791-665
- STK315335
- 2-(4-bromo-3,5-dimethylpyrazol-1-yl)acetamide
- 2-(4-bromo-3,5-dimethyl-1-pyrazolyl)acetamide
- 2-(4-bromo-3,5-dimethyl-pyrazol-1-yl)acetamide
- 1H-pyrazole-1-acetamide, 4-bromo-3,5-dimethyl-
- 2-(4-bromo-3,5-dimethyl-pyrazol-1-yl)ethanamide
- 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide(SALTDATA: FREE)
- AKOS002657172
- DTXSID90588685
- 1005668-21-2
- LS-03901
- MFCD00297284
- ALBB-012435
- MDL： MFCD00297284
- Inchi： 1S/C7H10BrN3O/c1-4-7(8)5(2)11(10-4)3-6(9)12/h3H2,1-2H3,(H2,9,12)
- InChI Key： DRKYWVZYCLJRBS-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NN(CC(N)=O)C=1C

Computed Properties

Exact Mass: 231.00072g/mol
Monoisotopic Mass: 231.00072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 60.9Å²

2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM483427-1g	2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide	1005668-21-2	95%	1g	$264	2022-06-14
abcr	AB266986-1 g	2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide	1005668-21-2		1g	€128.10	2023-04-26
abcr	AB266986-5 g	2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide	1005668-21-2		5g	€365.50	2023-04-26
Matrix Scientific	062756-500mg	2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide	1005668-21-2		500mg	$237.00	2023-09-10
eNovation Chemicals LLC	Y1263604-5g	1H-pyrazole-1-acetamide, 4-bromo-3,5-dimethyl-	1005668-21-2	95%	5g	$330	2023-09-04
TRC	B997630-50mg	2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide	1005668-21-2		50mg	$ 50.00	2022-06-01
TRC	B997630-100mg	2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide	1005668-21-2		100mg	$ 65.00	2022-06-01
TRC	B997630-500mg	2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide	1005668-21-2		500mg	$ 115.00	2022-06-01
abcr	AB266986-1g	2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide; .	1005668-21-2		1g	€137.20	2024-06-09
abcr	AB266986-5g	2-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide; .	1005668-21-2		5g	€381.90	2024-06-09